Cas no 1848254-99-8 (Philippin A)

Philippin A structure
Philippin A structure
Product Name:Philippin A
CAS No:1848254-99-8
MF:C31H38O6
MW:506.63
CID:4879720
PubChem ID:127036995
Update Time:2025-10-25

Philippin A Chemical and Physical Properties

Names and Identifiers

    • CHEMBL3754570
    • BDBM50136567
    • CHEMBL3753821
    • 1848254-99-8
    • Philippin A
    • AKOS040763387
    • BDBM50136568
    • Inchi: InChI=1S/C31H38O6/c1-19(2)8-11-22-27(34)26(23(32)12-9-21-10-13-25(36-7)24(33)18-21)28(35)31(15-14-20(3)4)17-16-30(5,6)37-29(22)31/h8,10,13-14,16-18,33-34H,9,11-12,15H2,1-7H3
    • InChI Key: ZENXIXUHFOLCLO-UHFFFAOYSA-N
    • SMILES: CC(=CCC1=C2C(C=CC(O2)(C)C)(C(=O)C(=C1O)C(=O)CCC3=CC(=C(C=C3)OC)O)CC=C(C)C)C

Computed Properties

  • Exact Mass: 506.26683893g/mol
  • Monoisotopic Mass: 506.26683893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 9
  • Complexity: 1060
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 93.1Ų

Philippin A Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TargetMol Chemicals
TN6340-5 mg
Philippin A
1848254-99-8 98%
5mg
¥ 5,230 2023-07-10
TargetMol Chemicals
TN6340-1 mL * 10 mM (in DMSO)
Philippin A
1848254-99-8 98%
1 mL * 10 mM (in DMSO)
¥ 7930 2023-09-15
TargetMol Chemicals
TN6340-5mg
Philippin A
1848254-99-8
5mg
¥ 5230 2024-07-19
TargetMol Chemicals
TN6340-1 ml * 10 mm
Philippin A
1848254-99-8
1 ml * 10 mm
¥ 7930 2024-07-19

Additional information on Philippin A

Exploring Philippin A (CAS No. 1848254-99-8): A Promising Natural Compound in Biomedical Research

In recent years, the scientific community has shown growing interest in natural compounds with potential therapeutic applications. Among these, Philippin A (CAS No. 1848254-99-8) has emerged as a subject of significant research due to its unique biochemical properties. This article delves into the molecular characteristics, potential applications, and current research trends surrounding this intriguing compound.

Philippin A belongs to a class of bioactive molecules derived from natural sources. Its CAS registry number 1848254-99-8 serves as a unique identifier in chemical databases, facilitating research and regulatory documentation. The compound's structure exhibits several pharmacologically interesting features that have captured the attention of medicinal chemists and pharmacologists worldwide.

Current research suggests that Philippin A may interact with specific cellular pathways involved in various physiological processes. Scientists are particularly interested in its potential as a modulator of certain enzymatic activities, which could have implications for developing novel therapeutic approaches. The precise mechanism of action remains under investigation, with several research groups actively working to elucidate its molecular targets.

One of the most frequently asked questions about Philippin A concerns its bioavailability and pharmacokinetic properties. Preliminary studies indicate that the compound demonstrates reasonable stability under physiological conditions, though its absorption and distribution patterns require further characterization. Researchers are exploring various formulation strategies to optimize its delivery and enhance therapeutic efficacy.

In the context of modern drug discovery, Philippin A represents an interesting case study in natural product development. The compound's structural complexity presents both challenges and opportunities for synthetic modification. Several laboratories have reported successful synthesis routes, opening possibilities for creating analogs with improved pharmacological profiles.

The safety profile of Philippin A (CAS 1848254-99-8) is another area of active investigation. While initial toxicological assessments appear promising, comprehensive safety evaluations are ongoing. Researchers emphasize the importance of thorough preclinical testing before considering clinical applications, following established drug development protocols.

From a commercial perspective, Philippin A has attracted attention from pharmaceutical and biotechnology companies. The compound's patent status and intellectual property considerations are becoming increasingly relevant as research progresses. Several institutions have filed patents covering various aspects of its production and potential applications.

Analytical methods for characterizing Philippin A have advanced significantly in recent years. Modern techniques including high-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy enable precise identification and quantification of the compound. These analytical tools are crucial for quality control in research and potential manufacturing processes.

In the broader context of natural product research, Philippin A exemplifies the continuing importance of biodiversity in drug discovery. Its study contributes to our understanding of chemical diversity in nature and provides insights into evolutionary biochemistry. Many researchers view such compounds as valuable starting points for developing new medicines.

The future research directions for Philippin A (CAS 1848254-99-8) are likely to focus on several key areas: structure-activity relationship studies, mechanism of action elucidation, formulation optimization, and potential therapeutic applications. Collaborative efforts between academic institutions and industry partners are expected to accelerate progress in these areas.

For researchers working with Philippin A, proper handling and storage protocols are essential to maintain compound integrity. Standard laboratory practices for handling sensitive organic compounds apply, with particular attention to temperature control and protection from light degradation. These considerations are especially important for maintaining reproducible experimental conditions.

The scientific literature regarding Philippin A continues to grow, with new publications appearing regularly in peer-reviewed journals. Researchers interested in this compound should monitor developments in relevant fields such as medicinal chemistry, pharmacology, and natural product research to stay current with the latest findings.

As with many promising natural compounds, the translation of Philippin A research into practical applications will require significant additional work. The compound's journey from laboratory discovery to potential clinical use exemplifies the complex, multidisciplinary nature of modern drug development. Nevertheless, its unique properties make it a compelling subject for continued investigation.

In conclusion, Philippin A (CAS No. 1848254-99-8) represents an exciting area of research at the intersection of chemistry, biology, and medicine. While much remains to be learned about this compound, current evidence suggests it holds significant potential for contributing to advances in biomedical science. The coming years will likely see important developments in our understanding and potential applications of this fascinating natural product.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd